Cas no 1261896-66-5 (4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid)

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid is a specialized organic compound featuring a thiophene core substituted with a carboxylic acid group at the 2-position and a hydroxy-methylphenyl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The hydroxyl and carboxylic acid functionalities enhance solubility and reactivity, facilitating further derivatization. Its aromatic and heterocyclic framework contributes to potential applications in drug discovery, particularly as a building block for bioactive molecules or as a ligand in coordination chemistry. The compound's well-defined structure and functional group compatibility support precise synthetic modifications, underscoring its utility in advanced chemical development.
4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid structure
1261896-66-5 structure
Product Name:4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid
CAS No:1261896-66-5
MF:C12H10O3S
MW:234.271002292633
MDL:MFCD18313293
CID:2761955
PubChem ID:53218987
Update Time:2025-05-28

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1261896-66-5
    • 5-(2-CARBOXYTHIOPHENE-4-YL)-2-METHYLPHENOL
    • MFCD18313293
    • DTXSID00683872
    • 5-(2-Carboxythiophene-4-yl)-2-methylphenol, 95%
    • 4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid
    • MDL： MFCD18313293
    • Inchi： 1S/C12H10O3S/c1-7-2-3-8(4-10(7)13)9-5-11(12(14)15)16-6-9/h2-6,13H,1H3,(H,14,15)
    • InChI Key： MQSMBQYLBOKXBO-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC(C)=C(C=1)O

Computed Properties

  • Exact Mass: 234.03506535Da
  • Monoisotopic Mass: 234.03506535Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 85.8Ų

4-(3-Hydroxy-4-methylphenyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319305-5 g
5-(2-Carboxythiophene-4-yl)-2-methylphenol, 95%; .
 1261896-66-5 95%
5g
 €1159.00 2023-04-26
abcr
AB319305-5g
5-(2-Carboxythiophene-4-yl)-2-methylphenol, 95%; .
 1261896-66-5 95%
5g
 €1159.00 2025-04-21

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